(4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone

• IUPAC Name: (4-methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C16H19NO2S/c1-11-13-5-3-4-6-14(13)20-15(11)16(18)17-9-7-12(19-2)8-10-17/h3-6,12H,7-10H2,1-2H3
• InChI Key: MAMRMNKFOKEMSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=CC=CC=C12)C(=O)N3CCC(CC3)OC
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

(4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It is a potent agonist of the CB1 receptor, which is responsible for the majority of the psychoactive effects of cannabinoids. MMB-2201 is a relatively new compound, and as such, there is limited information available on its synthesis, mechanism of action, and potential applications.

Mechanism of Action

(4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone binds to the CB1 receptor in the brain and produces psychoactive effects similar to those of THC, the primary psychoactive compound found in cannabis. The CB1 receptor is responsible for regulating various physiological processes, including appetite, pain, mood, and memory. (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone acts as a potent agonist of the CB1 receptor, leading to the activation of these processes.
Biochemical and Physiological Effects
(4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone has been shown to produce a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone has also been shown to produce changes in mood, cognition, and perception. These effects are similar to those produced by THC and other cannabinoids found in cannabis.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone in lab experiments is its potency. (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone is a highly potent agonist of the CB1 receptor, making it useful for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone is its relatively new status as a synthetic cannabinoid. There is limited information available on its long-term effects and potential risks.

Future Directions

There are several future directions for research on (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone and other synthetic cannabinoids. One area of interest is the potential therapeutic applications of synthetic cannabinoids for various medical conditions. Synthetic cannabinoids like (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone may have potential as pain relievers, appetite stimulants, and anti-inflammatory agents. Another area of interest is the development of safer and more effective synthetic cannabinoids with fewer side effects and risks. Finally, continued research on the endocannabinoid system and the role of synthetic cannabinoids like (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone in regulating physiological processes is needed to fully understand the potential benefits and risks of these compounds.

Synthesis Methods

The synthesis of (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone involves the reaction of (3-methyl-1-benzothiophen-2-yl)methanone with 4-methoxypiperidine in the presence of a Lewis acid catalyst. The resulting product is purified using chromatography techniques to yield (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone.

Scientific Research Applications

(4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone has been used in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system. Synthetic cannabinoids like (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone are used to study the CB1 receptor and its role in various physiological processes. (4-Methoxypiperidin-1-yl)-(3-methyl-1-benzothiophen-2-yl)methanone has also been used to investigate the effects of synthetic cannabinoids on the central nervous system and their potential therapeutic applications.